(1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
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(1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride is a chemical compound characterized by its unique bicyclic structure, which includes an indene core. The molecular formula is C10H14ClNO, with a molecular weight of approximately 199.7 g/mol. This compound features a methoxy group at the 5th position of the indene ring and exists as a hydrochloride salt, which enhances its solubility in water. While specific information regarding its natural occurrence is sparse, compounds in the indene family have been explored for various applications in medicinal chemistry and materials science.
- There is no scientific literature available on the mechanism of action of (1S)-5-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride.
- As with any unknown compound, it is advisable to handle (1S)-5-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride with caution in a laboratory setting following general laboratory safety guidelines due to absence of specific data.
The biological activity of (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride remains largely unexplored in the scientific community. While similar compounds have been investigated for their pharmacological properties, specific studies addressing the biological effects of this particular compound are lacking. This gap in research presents an opportunity for future investigations into its potential therapeutic applications or biological mechanisms of action .
(1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride has potential applications primarily within scientific research contexts. Its structural characteristics suggest possible uses in:
- Medicinal Chemistry: As a scaffold for drug development.
- Material Science: In the synthesis of novel materials with unique electronic or optical properties.
Despite these possibilities, specific applications remain to be thoroughly investigated and validated through experimental research .
There is currently no available data on interaction studies involving (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride. Understanding how this compound interacts with biological systems or other chemical entities could provide insights into its potential uses and safety profile. Future studies are necessary to explore these interactions and their implications .
Several compounds share structural similarities with (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride. Below is a comparison highlighting their unique features:
| Compound Name | CAS Number | Similarity | Key Features |
|---|---|---|---|
| (R)-6-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride | 730980-51-5 | 1.00 | Enantiomer with different stereochemistry |
| (R)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride | 856562-95-3 | 0.96 | Contains a methoxyphenyl group |
| (S)-1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride | 2061996-57-2 | 0.93 | Features multiple methoxy groups |
| (S)-1-(4-Methoxyphenyl)propan-1-amino hydrochloride | 244145-40-2 | 0.93 | Substituted phenyl group |
| (S)-1-(3-Methoxyphenyl)ethanamine hydrochloride | 1304771-27-4 | 0.93 | Ethyl substitution on the amine |
These compounds illustrate variations in substituents and stereochemistry that can influence their biological activity and chemical properties. The uniqueness of (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amino hydrochloride lies in its specific structural configuration and potential applications that warrant further exploration .
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